Cas no 1701823-50-8 (1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl-)

• Product Name: 1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl-
• CAS No: 1701823-50-8
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 5283036
• Update Time: 2025-05-20

1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl-

• Inchi： 1S/C9H15ClN2/c1-8(7-10)3-4-9-5-6-11-12(9)2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： XCNXAUAXIIIFBM-UHFFFAOYSA-N
• SMILES： N1(C)C(CCC(C)CCl)=CC=N1

Additional information on 1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl-

1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl-

1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl- (CAS No. 1701823-50-8) is a versatile organic compound with a pyrazole ring system, a five-membered heterocycle containing two nitrogen atoms. This compound has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1 and a 4-chloro-3-methylbutyl group at position 5. These substituents play a crucial role in determining the compound's reactivity, stability, and biological activity.

The synthesis of 1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl- involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of an aldehyde or ketone with an amine or hydrazine derivative. The substitution at position 5 is then introduced via nucleophilic substitution or coupling reactions, depending on the specific substituent desired. The presence of chlorine in the butyl group adds to the compound's versatility, as it can act as an electron-withdrawing group, influencing the electronic properties of the molecule and enhancing its reactivity in certain reactions.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and proteins involved in disease pathways. For instance, research has shown that pyrazole-containing compounds can exhibit significant anti-inflammatory and anti-cancer activities by targeting key signaling molecules such as cyclooxygenase (COX) and phosphatidylinositol 3-kinase (PI3K). The 4-chloro-3-methylbutyl substituent in this compound has been found to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, 1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl- has also been explored for its potential in agrochemicals. Its ability to inhibit plant pathogens and pests has been demonstrated in several studies, suggesting its use as a fungicide or insecticide. The chlorine atom in the substituent contributes to its stability under environmental conditions, which is crucial for agricultural applications where long-lasting efficacy is desired.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 98°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various chemical reactions and formulations. Recent advancements in analytical techniques have allowed for precise characterization of this compound using methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques have provided valuable insights into its molecular structure and purity.

From a materials science perspective, pyrazole derivatives like this compound have been investigated for their potential use in organic electronics. The conjugated π-system of the pyrazole ring can contribute to semiconductor properties, making it a candidate for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The methyl substitution at position 1 enhances the molecule's stability under thermal and oxidative conditions, which is essential for electronic devices.

In conclusion, 1H-Pyrazole, 5-(4-chloro-3-methylbutyl)-1-methyl- (CAS No. 1701823-50-8) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.